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Compound of Interest

Compound Name: 6-Hydroxybenzofuran

Cat. No.: B080719

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Hydroxybenzofuran
(CAS No. 13196-11-7), also known as benzofuran-6-ol. The following sections detail the
toxicological profile, personal protective equipment (PPE) recommendations, emergency
procedures, and experimental protocols to ensure the safe use of this compound in a
laboratory setting.

Hazard Identification and Classification

6-Hydroxybenzofuran is classified as a hazardous substance. The primary routes of exposure
are inhalation, ingestion, and skin or eye contact. Based on the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), 6-Hydroxybenzofuran is categorized as
follows:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

e Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]
Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.[1][2]
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e H319: Causes serious eye irritation.[1][2]

While specific lethal dose (LD50) and lethal concentration (LC50) data for 6-
Hydroxybenzofuran are not readily available, the GHS classification for acute oral toxicity
(Category 4) suggests an LD50 value in the range of 300-2000 mg/kg. For the parent
compound, benzofuran, studies in experimental animals have indicated potential liver and
kidney damage following chronic exposure.[3]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 6-Hydroxybenzofuran is
provided in the table below.

Property Value

Molecular Formula CsHeO2

Molecular Weight 134.13 g/mol [2]

Appearance Solid

CAS Number 13196-11-7

Synonyms Benzofuran-6-ol, 6-Benzofuranol

Personal Protective Equipment (PPE)

To minimize exposure, appropriate personal protective equipment must be worn when handling
6-Hydroxybenzofuran.
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PPE Category

Specifications

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
a face shield.

To protect eyes from dust

particles and splashes.

Hand Protection

Chemical-impermeable gloves

(e.qg., nitrile rubber).

To prevent skin contact.

Body Protection

A laboratory coat or other

protective clothing.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if

dust is generated.

To prevent inhalation of the

compound.

Handling and Storage

Safe Handling:

Storage:

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Handle in a well-ventilated place, preferably in a chemical fume hood.[1]

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

» Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.

Take off contaminated clothing immediately.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release Measures
In case of a spill, follow these procedures to minimize exposure and environmental

contamination:

» Personal Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Ensure
adequate ventilation. Evacuate personnel to safe areas. Wear appropriate personal
protective equipment.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Collect the spilled material and place it in a suitable, closed
container for disposal. Use spark-proof tools and explosion-proof equipment if necessary.

Experimental Protocols
General Handling of a Powdered Substance
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This protocol outlines the general procedure for safely handling a powdered chemical like 6-
Hydroxybenzofuran.

Handling

Click to download full resolution via product page

Workflow for the safe handling of 6-Hydroxybenzofuran powder.

Spill Response for a Solid Chemical

This decision tree outlines the steps to be taken in the event of a solid chemical spill.
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Solid Chemical Spill Occurs

Initial Assessment

Is the spill large or small?

Is the substance highly toxic

or reactive? Large
Minor Spill Cleanup Major Spill Response
Don appropriate PPE Evacuate the immediate area
Cover the spill with a damp Notify Environmental
-absorbent material to avoid dust Health & Safety (EHS)
Carefully scoop the material Secure the area and
into a waste container prevent entry

:

Clean the spill area

:

Dispose of waste as
hazardous material

Click to download full resolution via product page

Decision tree for responding to a solid chemical spill.
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Disposal Considerations

All waste materials contaminated with 6-Hydroxybenzofuran should be treated as hazardous
waste. Dispose of contents and containers in accordance with local, regional, and national
regulations. Do not dispose of down the drain or into the environment.

Logical Relationships in Chemical Risk Assessment

A systematic risk assessment should be performed before working with 6-
Hydroxybenzofuran. The following diagram illustrates the key steps in this process.
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Risk Assessment Process

1. Hazard Identification
(Review SDS, literature)

2. Exposure Assessment
(Route, duration, frequency)

3. Dose-Response Assessment
(Toxicity data)

4. Risk Characterization
(Probability and severity of harm)

Risk Management

Implement Control Measures
(e.g., Fume hood, PPE)

Develop Standard Operating
Procedures (SOPs)

i

Provide Training to Personnel

Review and Update Assessment

Click to download full resolution via product page

Logical flow of a chemical risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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